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Compound of Interest

Compound Name: Angelic Acid Methyl Ester

Cat. No.: B153205 Get Quote

Essential Safety and Handling Guide for Angelic
Acid Methyl Ester
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Angelic Acid Methyl Ester (CAS No. 5953-76-4), a flammable liquid and vapor

requiring careful management.

Hazard Identification and Personal Protective
Equipment (PPE)
Angelic Acid Methyl Ester is classified as a flammable liquid and vapor.[1] It is crucial to

handle this chemical in a well-ventilated area and away from heat, sparks, open flames, and

other ignition sources.[1] Proper personal protective equipment is the first line of defense

against exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye Protection
Wear safety glasses with side-

shields or chemical goggles.[2]

To prevent eye contact with

splashes or vapors.

Hand Protection

Wear chemical-resistant

gloves (e.g., nitrile). Inspect

gloves prior to use.

To prevent skin contact.

Skin and Body Protection

Wear a lab coat, and consider

an apron and additional

protective clothing for larger

quantities.

To protect skin from accidental

splashes.

Respiratory Protection

Not normally required with

adequate ventilation. If vapors

or aerosols are generated, use

a NIOSH-approved respirator.

To prevent inhalation of

potentially harmful vapors.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risks associated with

Angelic Acid Methyl Ester.

Handling Procedures:

Ventilation: Always handle Angelic Acid Methyl Ester in a well-ventilated area, such as a

chemical fume hood.[3][4]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open

flames.[1] Use non-sparking tools when handling.[3][4]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.
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Avoid Contact: Take measures to avoid contact with skin and eyes and to prevent inhalation

of vapors.[3][4]

Storage Procedures:

Container: Keep the container tightly closed when not in use.[2][3][4]

Location: Store in a cool, dry, and well-ventilated place.[3][4]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[2][5]

Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is essential for a safe laboratory environment.

First-Aid Measures:

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[6]

Skin Contact

Immediately flush skin with plenty of water.

Remove contaminated clothing and shoes. Get

medical attention if irritation develops.[5][6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[2]

Spill Response:

In the event of a spill, follow this workflow:
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Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill.
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Disposal Plan: Dispose of Angelic Acid Methyl Ester and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[3][4] Waste

should be placed in a suitable, labeled container for disposal by a licensed waste disposal

company.[6] Do not dispose of down the drain.

Physical and Chemical Properties
Property Value

CAS Number 5953-76-4[7]

Molecular Formula C₆H₁₀O₂[7]

Molecular Weight 114.14 g/mol [7]

Appearance Colorless to light yellow liquid[1]

Boiling Point 130 °C

Density 0.95 g/cm³

This guide is intended to provide essential safety and logistical information. Always refer to the

full Safety Data Sheet (SDS) for Angelic Acid Methyl Ester before handling the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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